Cas no 130591-92-3 (methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate)

• Product Name: methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate
• CAS No: 130591-92-3
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• CID: 1230236
• PubChem ID: 14683728
• Update Time: 2025-11-05

methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-hydroxy-4-[[(phenylmethoxy)carbonyl]amino]-, methylester, (R)-
• methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate
• methyl (2R)-4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoate
• EN300-28282618
• 130591-92-3

• Inchi： 1S/C13H17NO5/c1-18-12(16)11(15)7-8-14-13(17)19-9-10-5-3-2-4-6-10/h2-6,11,15H,7-9H2,1H3,(H,14,17)/t11-/m1/s1
• InChI Key： GLXHMVRHOZZILU-LLVKDONJSA-N
• SMILES： O[C@@H](C(=O)OC)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.11071
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• PSA: 84.86

Additional information on methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate

Methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate (CAS No. 130591-92-3): A Comprehensive Overview

Methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate, identified by its CAS number 130591-92-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a chiral center and multiple functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry. The structural characteristics of this molecule make it a valuable intermediate in the synthesis of more complex pharmacologically active agents.

The molecular structure of methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate consists of a hydroxybutanoate backbone, modified with a benzyloxy carbonyl group and an amino function. This configuration not only imparts unique chemical properties but also opens up diverse synthetic pathways. The presence of the (2R) configuration indicates a specific stereochemical arrangement, which is crucial for the biological activity of derived compounds. Such stereochemical specificity is often a key factor in the efficacy and selectivity of pharmaceutical agents.

In recent years, there has been growing interest in the development of chiral building blocks for drug synthesis. Methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate fits well into this category, as it can serve as a precursor for enantiomerically pure drugs. The benzyloxy carbonyl group, in particular, is a common protective group in peptide chemistry and can be selectively removed under mild conditions, allowing for further functionalization. This property makes it an attractive candidate for multi-step synthetic routes leading to complex molecular architectures.

One of the most compelling aspects of methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate is its potential role in the synthesis of bioactive molecules. Researchers have been exploring its use in the development of novel therapeutic agents targeting various diseases. For instance, derivatives of this compound have shown promise in the treatment of metabolic disorders due to their ability to modulate enzyme activity. The hydroxy and amino groups provide multiple sites for chemical modification, enabling the design of molecules with tailored biological properties.

The pharmaceutical industry has been particularly interested in compounds that can act as protease inhibitors. Methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate derivatives have been investigated for their potential to inhibit key enzymes involved in pathogenic processes. By targeting these enzymes, such compounds can disrupt disease pathways and offer therapeutic benefits. The stereochemical purity of the starting material is essential here, as even small deviations can significantly affect the inhibitory activity.

Recent advancements in synthetic methodologies have further enhanced the utility of methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate. New catalytic systems and asymmetric reactions have made it possible to synthesize this compound more efficiently and on larger scales. These improvements are crucial for industrial applications, where cost-effectiveness and scalability are paramount. Additionally, green chemistry principles have guided the development of more sustainable synthetic routes, reducing waste and minimizing environmental impact.

The biological activity of methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate and its derivatives has been extensively studied in vitro and in vivo. Preclinical trials have demonstrated promising results in models of inflammation, pain, and neurodegeneration. These findings have spurred further research into optimizing the compound's pharmacokinetic properties and exploring new therapeutic indications. The combination of structural diversity and functional flexibility makes it a versatile tool for drug discovery.

In conclusion, methyl (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoate (CAS No. 130591-92-3) is a compound with significant potential in pharmaceutical research and development. Its unique structural features, including the chiral center and multiple functional groups, make it a valuable building block for synthesizing complex bioactive molecules. The growing body of research on this compound underscores its importance as a tool for drug discovery and therapeutic innovation.